Cas no 888026-72-0 (1,10-Phenanthroline, 3,8-bis[4-(9H-carbazol-9-yl)phenyl]-)

• Product name: 1,10-Phenanthroline, 3,8-bis[4-(9H-carbazol-9-yl)phenyl]-
• CAS No: 888026-72-0
• MF: C₄₈H₃₀N₄
• MW: 662.778610706329
• CID: 1931116
• PubChem ID: 57634801

1,10-Phenanthroline, 3,8-bis[4-(9H-carbazol-9-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline, 3,8-bis[4-(9H-carbazol-9-yl)phenyl]-
• 3,8-bis[4-(9H-carbazol-9-yl)phenyl]-1,10-phenanthroline
• 888026-72-0
• DB-078224
• SCHEMBL13872014

• Inchi： InChI=1S/C48H30N4/c1-5-13-43-39(9-1)40-10-2-6-14-44(40)51(43)37-23-19-31(20-24-37)35-27-33-17-18-34-28-36(30-50-48(34)47(33)49-29-35)32-21-25-38(26-22-32)52-45-15-7-3-11-41(45)42-12-4-8-16-46(42)52/h1-30H
• InChI Key： DJUWBDQZDWJWMB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=CC=C(C=C4)C5=CN=C6C(=C5)C=CC7=CC(=CN=C76)C8=CC=C(C=C8)N9C1=CC=CC=C1C1=CC=CC=C19

Computed Properties

• Exact Mass: 662.24704697Da
• Monoisotopic Mass: 662.24704697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 52
• Rotatable Bond Count: 4
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 35.6Ų